N-(2-oxooxolan-3-yl)benzenesulfonamide

• IUPAC Name: N-(2-oxooxolan-3-yl)benzenesulfonamide
• InChI: InChI=1S/C10H11NO4S/c12-10-9(6-7-15-10)11-16(13,14)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
• InChI Key: MKLUVQZTORGCLO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C10H11NO4S
• Molecular Weight: 241.27 g/mol

Description

N-(2-oxooxolan-3-yl)benzenesulfonamide, also known as W-7, is a chemical compound that has been extensively studied in scientific research. It belongs to the class of sulfonamide compounds and is known for its ability to inhibit calmodulin-dependent enzymes.

Mechanism of Action

N-(2-oxooxolan-3-yl)benzenesulfonamide inhibits calmodulin-dependent enzymes by binding to the calmodulin binding site on the enzyme. This binding prevents the enzyme from interacting with calmodulin, which is required for its activation. The exact mechanism of this inhibition is still under investigation, but it is believed that this compound induces a conformational change in the enzyme that prevents calmodulin binding.
Biochemical and Physiological Effects:
The inhibition of calmodulin-dependent enzymes by this compound has been shown to have a variety of biochemical and physiological effects. For example, inhibition of myosin light chain kinase by this compound results in relaxation of smooth muscle, which has been used to treat conditions such as hypertension and angina. Inhibition of Ca2+/calmodulin-dependent protein kinase II by this compound has been shown to reduce the growth of cancer cells and prevent neuronal death in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-oxooxolan-3-yl)benzenesulfonamide has several advantages for use in lab experiments. It is a highly specific inhibitor of calmodulin-dependent enzymes, which allows for the study of these enzymes in isolation. It is also relatively easy to synthesize and has a long shelf life. However, there are some limitations to its use. For example, it can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, it may not be effective in inhibiting all calmodulin-dependent enzymes, which can limit its utility in some studies.

Future Directions

There are several future directions for research on N-(2-oxooxolan-3-yl)benzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of calmodulin-dependent enzymes. Another area of interest is the study of the role of calmodulin-dependent enzymes in diseases such as cancer and neurodegenerative diseases. Additionally, there is interest in using this compound in the development of new therapeutics for these diseases. Overall, the study of this compound and its effects on calmodulin-dependent enzymes has the potential to lead to new insights into the role of these enzymes in biological processes and the development of new therapeutics for a variety of diseases.

Synthesis Methods

The synthesis of N-(2-oxooxolan-3-yl)benzenesulfonamide involves the reaction between 3-chloro-4-nitrobenzenesulfonamide and ethyl 3-oxobutanoate in the presence of a base such as potassium carbonate. The resulting product is then reduced using hydrogen gas and palladium on carbon catalyst to yield this compound.

Scientific Research Applications

N-(2-oxooxolan-3-yl)benzenesulfonamide has been widely used in scientific research as a tool to study the role of calmodulin-dependent enzymes in various biological processes. It has been shown to inhibit the activity of several calmodulin-dependent enzymes such as myosin light chain kinase, Ca2+/calmodulin-dependent protein kinase II, and protein kinase C. This inhibition has been used to study the role of these enzymes in processes such as smooth muscle contraction, cell proliferation, and synaptic plasticity.